2-((1-(2-(Methylthio)phenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid

• IUPAC Name: 2-[1-(2-methylsulfanylphenyl)-2,5-dioxopyrrolidin-3-yl]sulfanylbenzoic acid
• InChI: InChI=1S/C18H15NO4S2/c1-24-14-9-5-3-7-12(14)19-16(20)10-15(17(19)21)25-13-8-4-2-6-11(13)18(22)23/h2-9,15H,10H2,1H3,(H,22,23)
• InChI Key: PTDOLCZLQYOHHN-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC=C1N2C(=O)CC(C2=O)SC3=CC=CC=C3C(=O)O
• Molecular Formula: C18H15NO4S2
• Molecular Weight: 373.4 g/mol
• CAS No.: 303033-67-2

Description

The compound is a benzoic acid derivative with a pyrrolidinone and methylthio groups. Benzoic acid derivatives are commonly used in organic synthesis and can have various applications in fields like pharmaceuticals, agrochemicals, and dyestuffs.

Scientific Research Applications

Coordination Polymers and Metal Complexes

Research on related compounds has led to the synthesis and characterization of various metal complexes and coordination polymers. These compounds often exhibit unique structural features due to the coordination between the metal ions and the organic ligands derived from benzoic acid and related compounds. Such structures have potential applications in catalysis, material science, and as precursors for the synthesis of more complex compounds. For instance, the study by Oh, Stern, and Mirkin (2005) on coordination polymers from silver(I) and bifunctional pyridyl ligands highlights the role of aromatic interactions in stabilizing polymeric structures, which could be relevant to understanding the behavior of the compound in the presence of metal ions (Oh, Stern, & Mirkin, 2005).

Synthesis and Characterization

Several studies focus on the synthesis and characterization of compounds with structural elements similar to "2-((1-(2-(Methylthio)phenyl)-2,5-dioxopyrrolidin-3-yl)thio)benzoic acid". These works often explore novel synthetic routes, structural elucidation using techniques like X-ray diffraction, and the physicochemical properties of the compounds. For example, the synthesis and characterization of organotin(IV) complexes by Shahid et al. (2005) provide insights into the possible reactivities and interactions of similar compounds with tin atoms, which could be extrapolated to understand the behavior of the compound (Shahid, Shahzadi, Ali, Bhatti, & Khan, 2005).

Biological Applications

Research on similar compounds has also explored their biological applications, including their potential as antimicrobial agents, enzyme inhibitors, and in drug metabolism. The study on the metabolism of a nitroderivative of acetylsalicylic acid by Carini et al. (2002) demonstrates the complex metabolic pathways that similar compounds can undergo in biological systems, shedding light on how "this compound" might behave in vivo (Carini, Aldini, Orioli, & Maffei Facino, 2002).

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various biological targets

Mode of Action

Compounds with similar structures often interact with their targets through mechanisms such as free radical reactions, nucleophilic substitutions, and oxidations

Biochemical Pathways

Compounds with similar structures have been known to affect various biochemical pathways

Result of Action

Compounds with similar structures have been known to have various biological activities